Cas no 75989-69-4 (3H-1,2,4-Triazol-3-one, 2,4-dihydro-4-(phenylamino)-5-(phenylmethyl)-)

• Product Name: 3H-1,2,4-Triazol-3-one, 2,4-dihydro-4-(phenylamino)-5-(phenylmethyl)-
• CAS No: 75989-69-4
• MF: C₁₅H₁₄N₄O
• MW: 266.297862529755
• CID: 538638
• PubChem ID: 384784
• Update Time: 2025-04-19

3H-1,2,4-Triazol-3-one, 2,4-dihydro-4-(phenylamino)-5-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one, 2,4-dihydro-4-(phenylamino)-5-(phenylmethyl)-
• 4-anilino-3-benzyl-1H-1,2,4-triazol-5-one
• DTXSID00327663
• NSC675219
• NCI60_026619
• 3-Benzyl-4-(phenylamino)-1H-1,2,4-triazol-5(4H)-one
• NSC-675219
• CHEMBL1967049
• 75989-69-4

• Inchi： 1S/C15H14N4O/c20-15-17-16-14(11-12-7-3-1-4-8-12)19(15)18-13-9-5-2-6-10-13/h1-10,18H,11H2,(H,17,20)
• InChI Key： KAXFASGJWJRXDX-UHFFFAOYSA-N
• SMILES： O=C1NN=C(CC2C=CC=CC=2)N1NC1C=CC=CC=1

Computed Properties

• Exact Mass: 266.11692
• Monoisotopic Mass: 266.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• PSA: 56.73